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Compound of Interest

Compound Name: Glycitin

Cat. No.: B1671906

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the chemical structure, properties,
biosynthesis, and analysis of Glycitin, an isoflavone of significant interest in various research
and development fields.

Chemical Structure of Glycitin

Glycitin is a naturally occurring isoflavone, predominantly found in soy and its derived
products.[1] Chemically, it is classified as a glycosyloxyisoflavone. The core structure of
Glycitin consists of an isoflavone aglycone, Glycitein, which is O-methylated.[2] Specifically,
Glycitin is glycitein 7-O-glucoside, meaning a beta-D-glucopyranosyl group is attached at the
7-position of the glycitein molecule.[3]

The structure of glycitein itself is an isoflavone substituted with a methoxy group at position 6
and hydroxy groups at positions 7 and 4'. Therefore, Glycitin is systematically named 3-(4-
hydroxyphenyl)-6-methoxy-7-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-
ylJoxychromen-4-one.

The molecular formula for Glycitin is C22H22010.

Caption: Chemical structure of Glycitin.

Physicochemical Properties
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A summary of the key quantitative data for Glycitin is presented below. This information is

crucial for experimental design, including dosage calculations, solvent selection, and analytical

method development.

Property Value Reference
Molecular Formula C22H22010
Molecular Weight 446.40 g/mol
3-(4-hydroxyphenyl)-6-
methoxy-7-
[(2S,3R,4S,5S,6R)-3,4,5-
IUPAC Name )
trihydroxy-6-
(hydroxymethyl)oxan-2-
ylJoxychromen-4-one
CAS Number 40246-10-4
Glycitein 7-O-glucoside,
Synonyms

Glycitein 7-O-beta-glucoside

Physical Description

White to off-white powder

Solubility

Soluble in DMSO (poorly);
insoluble in other solvents

pKa (4'-OH ionization)

9.81 +£0.03

Biosynthesis Pathway

Glycitin is synthesized in plants, particularly legumes like soybean, through the

phenylpropanoid pathway. The biosynthesis of its aglycone, glycitein, originates from the amino

acid phenylalanine. A series of enzymatic steps involving chalcone synthase (CHS), chalcone

reductase (CHR), chalcone isomerase (CHI), isoflavone synthase (IFS), and others convert

phenylalanine into the isoflavone aglycone, glycitein. The final step in the formation of Glycitin

is the glycosylation of glycitein at the 7-O position, a reaction catalyzed by UDP-

glycosyltransferases (UGTSs). This glycoside can be further modified, for example, by

malonylation.

© 2025 BenchChem. All rights reserved.

2/4

Tech Support


https://www.benchchem.com/product/b1671906?utm_src=pdf-body
https://www.benchchem.com/product/b1671906?utm_src=pdf-body
https://www.benchchem.com/product/b1671906?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1671906?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Phenylalanine

Glycitin

TGF-B Receptor

Phosphorylates

Smad2/3

p-Smad2/3 (Phosphorylated)

Smad2/3/4 Complex

Target Gene Expression
(e.g., Collagen I, IIl)

Cell Proliferation &
Migration

Glycitin

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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